N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]pyridine-3-carboxamide

• Molecular Formula: C18H12FN5O
• Molecular Weight: 333.3 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)benzotriazol-5-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H12FN5O/c19-13-3-6-15(7-4-13)24-22-16-8-5-14(10-17(16)23-24)21-18(25)12-2-1-9-20-11-12/h1-11H,(H,21,25)
• InChI Key: RZAVBKBMPJGJQZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C(=O)NC2=CC3=NN(N=C3C=C2)C4=CC=C(C=C4)F

Description

N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]pyridine-3-carboxamide, commonly known as FBPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

FBPA acts as a photosensitizer by absorbing light and transferring the energy to molecular oxygen, leading to the formation of singlet oxygen. Singlet oxygen is a highly reactive species that can cause damage to cells and tissues, making it an effective agent for cancer treatment. In fluorescence imaging, FBPA binds to metal ions and proteins, leading to changes in its fluorescence properties, which can be detected using a fluorescence microscope.
Biochemical and Physiological Effects:
FBPA has been shown to have low toxicity and good biocompatibility, making it a promising candidate for biomedical applications. In vitro studies have shown that FBPA can induce cell death in cancer cells, while leaving normal cells unharmed. In vivo studies have shown that FBPA can accumulate in tumors, leading to selective destruction of cancer cells upon light irradiation.

Advantages and Limitations for Lab Experiments

FBPA has several advantages for lab experiments, including its high singlet oxygen quantum yield, low toxicity, and good biocompatibility. However, FBPA has some limitations, including its relatively low solubility in water, which can limit its use in aqueous environments.

Future Directions

There are several future directions for research on FBPA, including the development of new synthesis methods to improve its yield and purity, the investigation of its potential applications in other fields such as antimicrobial agents and sensors, and the optimization of its properties for specific applications. Additionally, the combination of FBPA with other agents such as chemotherapy drugs or nanoparticles may lead to improved therapeutic outcomes.

Synthesis Methods

FBPA can be synthesized using various methods, including the reaction of 4-fluoroaniline with benzotriazole-5-carboxylic acid in the presence of a coupling reagent such as EDC (N-(3-dimethylaminopropyl)-N’-ethylcarbodiimide) and DMAP (4-dimethylaminopyridine). The resulting intermediate is then coupled with 3-pyridinecarboxylic acid to obtain FBPA.

Scientific Research Applications

FBPA has been studied for its potential applications in various fields, including photodynamic therapy, fluorescence imaging, and organic solar cells. In photodynamic therapy, FBPA has been shown to have a high singlet oxygen quantum yield, making it a promising photosensitizer for cancer treatment. In fluorescence imaging, FBPA has been used as a fluorescent probe for detecting metal ions and proteins. In organic solar cells, FBPA has been incorporated into the active layer of the device, leading to improved efficiency.